4-(benzoylamino)-N-methyl-N-phenylbenzamide
Overview
Description
4-(benzoylamino)-N-methyl-N-phenylbenzamide, also known as benzocaine, is a local anesthetic commonly used in medical and dental procedures. It is a white crystalline powder that is soluble in water and alcohol. Benzocaine is a member of the ester-type local anesthetics and is used to numb the skin or mucous membranes.
Mechanism of Action
Benzocaine works by blocking the transmission of nerve impulses from the site of application to the brain. It does this by binding to sodium channels in the nerve cell membrane, which prevents the influx of sodium ions and inhibits the depolarization of the membrane. This results in a loss of sensation in the affected area.
Biochemical and Physiological Effects:
Benzocaine has both biochemical and physiological effects. Biochemically, 4-(benzoylamino)-N-methyl-N-phenylbenzamide inhibits the activity of enzymes involved in the production of prostaglandins, which are involved in the inflammatory response. Physiologically, 4-(benzoylamino)-N-methyl-N-phenylbenzamide causes a loss of sensation in the affected area, which can reduce pain and discomfort.
Advantages and Limitations for Lab Experiments
Benzocaine has several advantages for use in lab experiments. It is a relatively safe and effective local anesthetic that can reduce pain and discomfort in animals during procedures. It is also easy to administer and can be applied topically or injected. However, 4-(benzoylamino)-N-methyl-N-phenylbenzamide has some limitations. It can cause allergic reactions in some animals, and its effects can vary depending on the dose and route of administration.
Future Directions
There are several future directions for research on 4-(benzoylamino)-N-methyl-N-phenylbenzamide. One area of interest is the development of new formulations of 4-(benzoylamino)-N-methyl-N-phenylbenzamide that can improve its efficacy and reduce its side effects. Another area of interest is the study of the long-term effects of 4-(benzoylamino)-N-methyl-N-phenylbenzamide on animals and humans. Finally, there is a need for more research on the mechanism of action of 4-(benzoylamino)-N-methyl-N-phenylbenzamide and its effects on different types of nerve cells.
Scientific Research Applications
Benzocaine is widely used in scientific research as a local anesthetic. It is commonly used in experiments involving animals to reduce pain and discomfort during procedures. Benzocaine is also used in human clinical trials to reduce pain during medical and dental procedures.
properties
IUPAC Name |
4-benzamido-N-methyl-N-phenylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O2/c1-23(19-10-6-3-7-11-19)21(25)17-12-14-18(15-13-17)22-20(24)16-8-4-2-5-9-16/h2-15H,1H3,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYLDBWHPCZAAHK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1)C(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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